molecular formula C19H19N3O B1192405 BP294

BP294

Cat. No.: B1192405
M. Wt: 305.38
InChI Key: SBUFZXRNKJQHLD-YMVIQGDUSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

BP294 is a genetically engineered Bacillus subtilis strain designed to study metabolic adaptations under glutamate auxotrophy. It carries a gltAB deletion (disrupting glutamate synthase activity) and a PansAB-lacZ reporter fusion to monitor ansAB operon expression . Notably, this compound contains two copies of the ansR gene: one native and a second inserted into the amyE locus . This dual ansR configuration suppresses the emergence of blue suppressor mutants, favoring only white mutants (Figure 2B in referenced studies) . The strain highlights the regulatory role of ansR, a transcriptional repressor of the ansAB operon, in ammonium assimilation pathways.

Properties

Molecular Formula

C19H19N3O

Molecular Weight

305.38

IUPAC Name

(R,E)-2-(((1-(1H-imidazol-4-yl)propan-2-yl)imino)(phenyl)methyl)phenol

InChI

InChI=1S/C19H19N3O/c1-14(11-16-12-20-13-21-16)22-19(15-7-3-2-4-8-15)17-9-5-6-10-18(17)23/h2-10,12-14,23H,11H2,1H3,(H,20,21)/b22-19+/t14-/m1/s1

InChI Key

SBUFZXRNKJQHLD-YMVIQGDUSA-N

SMILES

C[C@@H](/N=C(C1=CC=CC=C1)/C2=C(O)C=CC=C2)CC3=CNC=N3

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Synonyms

BP294, BP 294, BP-294, FUB94, FUB 94, FUB-94

Origin of Product

United States

Comparison with Similar Compounds

BP265 (gltAB PansAB-lacZ)

  • Genetic Features : Lacks gltAB and carries PansAB-lacZ but has only one native ansR copy.
  • Mutant Phenotype: Produces blue mutants initially (due to ansR loss-of-function mutations) and later white mutants (via ansAB gene amplification) .
  • Suppressor Mechanism : Relies on ansR mutations to derepress ansAB or chromosomal amplification of the ansAB-containing region .

BP298 (Suppressor of BP265)

  • Genetic Features: Derived from BP265 via genomic amplification of a 25.3 kbp segment containing ansAB .
  • Mutant Phenotype: Exclusively white mutants due to 5-fold increased ansAB dosage, bypassing glutamate auxotrophy without ansR mutations .

This compound vs. BP265 and BP298

Strain ansR Copies Mutant Phenotype Suppressor Mechanism Key Finding
This compound Two (amyE + native) White only Rare ansR mutations due to redundancy Dual ansR copies stabilize repression, limiting suppressor diversity
BP265 One (native) Blue → White ansR mutations → ansAB amplification Sequential adaptation highlights cost of gene amplification
BP298 One (native) White only ansAB amplification (5× dosage) Gene dosage alone can bypass auxotrophy

Research Findings and Implications

Role of ansR in Metabolic Regulation

  • This compound demonstrates that ansR redundancy reduces the frequency of loss-of-function mutations, emphasizing its critical role in maintaining repression of the ansAB operon .
  • In contrast, BP265 relies on ansR inactivation to activate ansAB, revealing a trade-off between mutation frequency and the energetic cost of gene amplification .

Evolutionary Trade-offs in Metabolic Rewiring

  • BP298 shows that ansAB amplification provides a fitness advantage under selection, albeit at a higher genomic cost compared to ansR mutations .
  • This compound’s lack of blue mutants suggests that dual ansR copies impose a bottleneck on adaptive pathways, favoring slower but genomically stable solutions .

Data Tables

Table 1: Strain-Specific Genetic and Phenotypic Profiles

Strain ID Genotype ansR Copies Prominent Mutant Type Key Reference
This compound gltAB ansR-PansAB-lacZ (dual ansR) 2 White
BP265 gltAB PansAB-lacZ 1 Blue → White
BP298 BP265 suppressor (25.3 kbp amplification) 1 White

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
BP294
Reactant of Route 2
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